Cas no 23979-41-1 (l-Naproxen)
Technical Introduction: l-Naproxen
l-Naproxen is the levorotatory enantiomer of naproxen, a nonsteroidal anti-inflammatory drug (NSAID) with potent analgesic, anti-inflammatory, and antipyretic properties. Its chiral purity enhances pharmacological specificity, offering improved efficacy with potentially reduced side effects compared to racemic naproxen. l-Naproxen selectively inhibits cyclooxygenase (COX) enzymes, modulating prostaglandin synthesis to alleviate pain and inflammation. Its enantiomeric purity ensures consistent pharmacokinetics, including predictable absorption and metabolism. Suitable for treating conditions such as arthritis, musculoskeletal pain, and acute gout, l-Naproxen is valued for its targeted action and well-characterized safety profile. The compound is commonly formulated in oral tablets or suspensions, adhering to stringent pharmaceutical standards.
l-Naproxen structure
Product Name:l-Naproxen
CAS No:23979-41-1
MF:C14H14O3
MW:230.259164333344
MDL:MFCD00870716
CID:276399
PubChem ID:24880597
Update Time:2025-06-26
l-Naproxen Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(6-Methoxynaphthalen-2-yl)propanoic acid
- (R)-Naproxen
- (R)-(?)-6-Methoxy-α-methyl-2-naphthaleneacetic acid
- (R)-6-Methoxy-a-Methyl-2-Naphthaleneacetic Acid
- 2-Naphthaleneaceticacid, 6-methoxy-a-methyl-,(aR)-
- (2R)-2-(6-Methoxynaphth-2-yl)propanoic acid
- (2R)-2-(6-Methoxy-2-naphthyl)propionic acid
- (2R)-2-(6-Methoxynaphthalen-2-yl)propanoic acid
- Naproxen Impurity G
- l-Naproxen
- (-)-Naproxen
- 484XV9323P
- (R)-2-(2-Methoxynaphthalen-6-yl)propanoic acid
- Naproxen, (-)-
- r-naproxen
- NPX
- Prestwick1_000045
- Prestwick3_000791
- Prestwick2_000045
- Prestwick0_000045
- BSPBio_000922
- SPB
- (2R)-2-(6-Methoxynaphthalen-2-yl)propanoic Acid ((R)-Naproxen)
- HY-15031
- (R)-2-(6-Methoxynaphthalen-2-yl)propanoicacid
- UNII-484XV9323P
- BDBM50533571
- (R)-Naproxen, pharmaceutical impurity standard
- CMWTZPSULFXXJA-SECBINFHSA-N
- NAPROXEN IMPURITY G [EP IMPURITY]
- 23979-41-1
- (R)-6-Methoxy-alpha-methylnaphthalene-1-acetic acid
- AC-25534
- EN300-139794
- J-015300
- (R)-2-(6methoxynaphthalen-2-yl)propanoic acid
- (R)-(-)-Naproxen
- HMS1568I11
- Q27166414
- SPBio_002090
- NAPROXEN SODIUM IMPURITY G [EP IMPURITY]
- EINECS 245-966-6
- SCHEMBL42434
- CHEMBL1618254
- PS-7719
- CS-W019918
- 2-NAPHTHALENEACETIC ACID, 6-METHOXY-.ALPHA.-METHYL-, (.ALPHA.R)-
- CHEBI:94583
- MFCD00870716
- (R)-(-)-6-Methoxy-alpha-methyl-2-naphthaleneacetic acid, 98%
- BPBio1_001016
- AKOS016842784
- DTXSID00904711
- (-)-6-METHOXY-.ALPHA.-METHYL-2-NAPHTHALENEACETIC ACID
-
- MDL： MFCD00870716
- Inchi： 1S/C14H14O3/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10/h3-9H,1-2H3,(H,15,16)/t9-/m1/s1
- InChI Key： CMWTZPSULFXXJA-SECBINFHSA-N
- SMILES： O(C)C1C=CC2C=C(C=CC=2C=1)[C@H](C(=O)O)C
Computed Properties
- Exact Mass: 230.09400
- Monoisotopic Mass: 230.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5
Experimental Properties
- Color/Form: Not determined
- Melting Point: 156-158 °C (lit.)
- Boiling Point: 403.9°C at 760 mmHg
- PSA: 46.53000
- LogP: 3.03650
- Optical Activity: [α]20/D −66°, c = 1% in chloroform
- Solubility: Not determined
l-Naproxen Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： 36/37
-
Hazardous Material Identification：
- Storage Condition：2-8°C
l-Naproxen Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
l-Naproxen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219003334-500mg |
(R)-(-)-6-methoxy-alpha-methyl-2-naphthaleneacetic acid |
23979-41-1 | 98% | 500mg |
$999.60 | 2023-09-02 | |
| Alichem | A219003334-1g |
(R)-(-)-6-methoxy-alpha-methyl-2-naphthaleneacetic acid |
23979-41-1 | 98% | 1g |
$1802.95 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I168921-10g |
l-Naproxen |
23979-41-1 | 98% | 10g |
¥1070.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I168921-1g |
l-Naproxen |
23979-41-1 | 98% | 1g |
¥199.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I168921-25g |
l-Naproxen |
23979-41-1 | 98% | 25g |
¥2382.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I168921-5g |
l-Naproxen |
23979-41-1 | 98% | 5g |
¥584.90 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XS849-200mg |
l-Naproxen |
23979-41-1 | 98% (>80%EE) | 200mg |
￥80.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XS849-20g |
l-Naproxen |
23979-41-1 | 98% (>80%EE) | 20g |
￥3219.0 | 2022-06-10 | |
| Chemenu | CM112342-5g |
(R)-2-(2-methoxynaphthalen-6-yl)propanoic acid |
23979-41-1 | 98% | 5g |
$122 | 2021-08-06 | |
| Chemenu | CM112342-10g |
(R)-2-(2-methoxynaphthalen-6-yl)propanoic acid |
23979-41-1 | 98% | 10g |
$204 | 2021-08-06 |
l-Naproxen Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:23979-41-1)l-Naproxen
Order Number:A817021
Stock Status:in Stock
Quantity:10g/25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:06
Price ($):160.0/362.0/1422.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:23979-41-1)l-Naproxen
Order Number:LE17930
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:17
Price ($):discuss personally
Email:18501500038@163.com
l-Naproxen Related Literature
-
Foroogh Keshvari,Morteza Bahram,Amir Abbas Farshid Anal. Methods 2015 7 4560
-
Xiao-Hua Zhang,Hai-Long Wu,Xiao-Li Yin,Liang-Hong Li,Jian-Yao Wang,Yao Chen,Chao Kang,Ru-Qin Yu Anal. Methods 2013 5 710
-
Zhi-Gang Gu,Wen-Qiang Fu,Min Liu,Jian Zhang Chem. Commun. 2017 53 1470
-
4. Reshaping the active pocket of esterase Est816 for resolution of economically important racematesXiaolong Liu,Meng Zhao,Xinjiong Fan,Yao Fu Catal. Sci. Technol. 2021 11 6126
-
Javad Tashkhourian,Mina Afsharinejad Anal. Methods 2016 8 2251
23979-41-1 (l-Naproxen) Related Products
- 69337-85-5(2-(6-Methoxynaphthalen-2-yl)-2-methylpropanoic acid)
- 22204-53-1(Naproxen)
- 26159-31-9(2-(6-METHOXY-2-NAPHTHYL)PROPANOIC ACID)
- 1216704-11-8(rac-Naproxen-13C,d3)
- 60424-17-1(rac-5-Chloro Naproxen)
- 26159-34-2(Naproxen sodium)
- 23981-80-8(rac-Naproxen)
- 958293-77-1(rac Naproxen-d3)
- 30033-41-1(2-Naphthaleneaceticacid, 6-methoxy-a-methyl-,sodium salt (1:1), (aR)-)
- 942-54-1(2-(4-Methoxyphenyl)propanoic acid)
